Cas no 2138541-18-9 (N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide
• CAS No: 2138541-18-9
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 5760443
• PubChem ID: 165500457
• Update Time: 2025-05-19

N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138541-18-9
• N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide
• EN300-1169042

• Inchi： 1S/C11H17N3O4S/c1-11(2,12)7-8-13-19(17,18)10-6-4-3-5-9(10)14(15)16/h3-6,13H,7-8,12H2,1-2H3
• InChI Key： BJSDCJHIWPZVIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCC(C)(C)N)(=O)=O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide

N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide (CAS No. 2138541-18-9) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, characterized by its complex structure, combines the functional groups of a sulfonamide and a nitrobenzene moiety, making it a versatile molecule with diverse functionalities.

The sulfonamide group in N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide is known for its strong electron-withdrawing properties, which significantly influence the compound's reactivity and stability. This feature makes it an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its role as a potential drug delivery agent, leveraging its ability to enhance bioavailability and reduce toxicity in therapeutic applications.

One of the most intriguing aspects of N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide is its ability to undergo various chemical transformations under specific conditions. Researchers have demonstrated that the compound can be modified to incorporate additional functional groups, thereby expanding its utility in synthetic chemistry. For instance, the nitro group can be reduced to an amino group, opening up possibilities for the synthesis of novel amine derivatives with tailored properties.

In terms of pharmacological applications, N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide has shown promise as a lead compound for developing new drugs targeting specific biological pathways. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic disorders, suggesting its role in the treatment of conditions such as diabetes and obesity. The compound's ability to modulate enzyme activity without causing significant side effects makes it a valuable asset in drug discovery.

Moreover, the environmental impact of N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide has been a subject of interest among researchers. Studies have shown that the compound exhibits biodegradability under aerobic conditions, which is a critical factor for its safe disposal and minimal environmental footprint. This characteristic aligns with the growing demand for sustainable chemical solutions in industries ranging from pharmaceuticals to agriculture.

The synthesis of N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and enhancing scalability. These improvements are expected to facilitate wider adoption of the compound in commercial applications.

In conclusion, N-(3-amino-3-methylbutyl)-2-nitrobenzene-1-sulfonamide (CAS No. 2138541-18-9) is a multifaceted compound with immense potential across various domains. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in the development of innovative solutions for healthcare, agriculture, and materials science.